Cas no 2228260-31-7 (2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine)
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine
- 2228260-31-7
- EN300-1958107
-
- Inchi: 1S/C9H9BrF3N/c1-9(14,8(12)13)5-2-6(10)4-7(11)3-5/h2-4,8H,14H2,1H3
- InChI Key: RXNHSXLNRRVOKN-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)C(C)(C(F)F)N)F
Computed Properties
- Exact Mass: 266.98705g/mol
- Monoisotopic Mass: 266.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958107-0.05g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-0.1g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-0.25g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-0.5g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-1.0g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1958107-2.5g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-5.0g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1958107-10.0g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1958107-1g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1958107-5g |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine |
2228260-31-7 | 5g |
$3687.0 | 2023-09-17 |
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine
Introduction to 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 2228260-31-7)
2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228260-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both bromo and fluoro substituents on a phenyl ring, coupled with a difluoropropyl amine moiety. The presence of these specific functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine consists of a benzene ring substituted at the 3-position with a bromine atom and at the 5-position with a fluorine atom. This aromatic system is linked to a propyl chain where the terminal carbon atoms are both fluorinated, forming 1,1-difluoropropan-2-amine. The amine functionality at the end of the chain provides a nucleophilic site for further chemical modifications, while the electron-withdrawing nature of the fluorine atoms influences the electronic properties of the molecule. Such structural features are often exploited in drug design to modulate bioavailability, metabolic stability, and target interactions.
In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic resistance compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to enzymatic degradation. The bromo substituent further contributes to the reactivity of the molecule, allowing for selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures for drug discovery purposes.
Current research in medicinal chemistry has highlighted the potential of 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine as a versatile building block for exploring new therapeutic modalities. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The difluoropropyl amine moiety has been shown to enhance binding interactions with biological targets by introducing steric hindrance and electronic tuning. Moreover, the presence of both bromo and fluoro groups allows for sequential modifications, enabling chemists to fine-tune the pharmacological activity of the resulting compounds.
One notable application of this compound is in the development of kinase inhibitors, where fluorinated aromatic rings are frequently employed to improve target specificity. The electron-deficient nature of the 3-bromo-5-fluorophenyl group facilitates interactions with conserved residues in kinase active sites, while the amine functionality can be further derivatized to optimize solubility and pharmacokinetic parameters. Recent publications have described novel kinase inhibitors derived from 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine that exhibit promising preclinical activity against various cancer cell lines.
Another area where this compound shows promise is in central nervous system (CNS) drug discovery. The lipophilic nature imparted by the difluoroalkyl group enhances blood-brain barrier penetration, a critical factor for CNS therapies. Researchers have leveraged this scaffold to develop potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify both aromatic and aliphatic portions of the molecule allows for tailored pharmacological effects, including modulation of neurotransmitter receptors and inhibition of pathological protein aggregation.
The synthetic accessibility of 2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine also contributes to its appeal in drug development pipelines. While not an easy-to-synthesize compound from scratch, it can be readily obtained through multi-step organic synthesis or purchased from specialized chemical suppliers catering to pharmaceutical research. This accessibility enables rapid screening and optimization campaigns without significant delays in obtaining key intermediates or final products.
In conclusion,2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 2228260-31-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic applications for fluorinated aromatic compounds,this compound is likely to remain an important tool in the quest for novel treatments across multiple disease areas.
2228260-31-7 (2-(3-bromo-5-fluorophenyl)-1,1-difluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)